Cas no 487-91-2 (Bufotenidine)

Bufotenidine structure
Bufotenidine structure
Product Name:Bufotenidine
CAS No:487-91-2
MF:C13H18N2O
MW:218.294823169708
CID:1518794
PubChem ID:3083591
Update Time:2025-09-22

Bufotenidine Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(trimethylammonio)ethyl]-1H-indol-5-olate
    • 3-[2-(trimethylazaniumyl)ethyl]-1H-indol-5-olate
    • Bufotenidine
    • 1H-Indole-3-ethanaminium, 5-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt
    • 1H-Indole-3-ethanaminium, 5-hydroxy-N,N,N-trimethyl-, inner salt
    • DTXSID50197595
    • CHEBI:196027
    • AKOS040763802
    • 487-91-2
    • Q4986046
    • AMMONIUM, (2-(5-HYDROXYINDOL-3-YL)ETHYL)TRIMETHYL-, HYDROXIDE, INNER SALT
    • J3C2F8ZLY5
    • UNII-J3C2F8ZLY5
    • Bufotenidin
    • DTXCID10120086
    • Inchi: 1S/C13H18N2O/c1-15(2,3)7-6-10-9-14-13-5-4-11(16)8-12(10)13/h4-5,8-9,14H,6-7H2,1-3H3
    • InChI Key: HIYGARYIJIZXGW-UHFFFAOYSA-N
    • SMILES: [O-]C1C=CC2=C(C=1)C(=CN2)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 218.14204
  • Monoisotopic Mass: 218.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 38.85

Bufotenidine Pricemore >>

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